Cas no 102879-25-4 (Benzenemethanamine, a-ethenyl-, hydrochloride)

• Product Name: Benzenemethanamine, a-ethenyl-, hydrochloride
• CAS No: 102879-25-4
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 1133874
• PubChem ID: 22563588
• Update Time: 2024-11-04

Benzenemethanamine, a-ethenyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-ethenyl-, hydrochloride
• 1-Phenylprop-2-en-1-amine hydrochloride
• 1-phenylprop-2-en-1-amine;hydrochloride
• 102879-25-4
• AKOS024255666
• 1-phenylprop-2-en-1-aminehydrochloride
• CS-0198840
• E74519
• 1-phenylprop-2-en-1-amine HCl

• MDL： MFCD16658577
• Inchi： 1S/C9H11N.ClH/c1-2-9(10)8-6-4-3-5-7-8;/h2-7,9H,1,10H2;1H
• InChI Key： SMLXICHDYHVTSX-UHFFFAOYSA-N
• SMILES： Cl.NC(C=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 169.06596
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines